Cas no 162781-04-6 (1-[3,5-Bis(trifluoromethyl)phenyl]cyclopentanecarbonitrile)
![1-[3,5-Bis(trifluoromethyl)phenyl]cyclopentanecarbonitrile structure](https://www.kuujia.com/scimg/cas/162781-04-6x500.png)
1-[3,5-Bis(trifluoromethyl)phenyl]cyclopentanecarbonitrile Chemical and Physical Properties
Names and Identifiers
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- 1-(3,5-bis(trifluoromethyl)phenyl)cyclopentanecarbonitrile
- 1-[3,5-bis(trifluoromethyl)phenyl]cyclopentanecarbonitrile
- 1-[3,5-Bis(trifluoromethyl)phenyl]cyclopentanecarbonitrile
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- MDL: MFCD11036772
- Inchi: 1S/C14H11F6N/c15-13(16,17)10-5-9(6-11(7-10)14(18,19)20)12(8-21)3-1-2-4-12/h5-7H,1-4H2
- InChI Key: JQBNBAIFGIKDCX-UHFFFAOYSA-N
- SMILES: C1(C2=CC(C(F)(F)F)=CC(C(F)(F)F)=C2)(C#N)CCCC1
1-[3,5-Bis(trifluoromethyl)phenyl]cyclopentanecarbonitrile Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXA461-250MG |
1-[3,5-bis(trifluoromethyl)phenyl]cyclopentanecarbonitrile |
162781-04-6 | 95% | 250MG |
¥ 2,362.00 | 2023-03-20 | |
eNovation Chemicals LLC | D778560-1g |
1-[3,5-Bis(trifluoromethyl)phenyl]cyclopentanecarbonitrile |
162781-04-6 | 95% | 1g |
$980 | 2024-07-20 | |
eNovation Chemicals LLC | D778560-1g |
1-[3,5-Bis(trifluoromethyl)phenyl]cyclopentanecarbonitrile |
162781-04-6 | 95% | 1g |
$980 | 2025-02-26 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1566227-1g |
1-(3,5-Bis(trifluoromethyl)phenyl)cyclopentane-1-carbonitrile |
162781-04-6 | 98% | 1g |
¥9129 | 2023-04-10 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXA461-1G |
1-[3,5-bis(trifluoromethyl)phenyl]cyclopentanecarbonitrile |
162781-04-6 | 95% | 1g |
¥ 5,907.00 | 2023-03-20 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXA461-100MG |
1-[3,5-bis(trifluoromethyl)phenyl]cyclopentanecarbonitrile |
162781-04-6 | 95% | 100MG |
¥ 1,478.00 | 2023-03-20 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXA461-500MG |
1-[3,5-bis(trifluoromethyl)phenyl]cyclopentanecarbonitrile |
162781-04-6 | 95% | 500MG |
¥ 3,940.00 | 2023-03-20 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXA461-5G |
1-[3,5-bis(trifluoromethyl)phenyl]cyclopentanecarbonitrile |
162781-04-6 | 95% | 5g |
¥ 17,721.00 | 2023-03-20 |
1-[3,5-Bis(trifluoromethyl)phenyl]cyclopentanecarbonitrile Related Literature
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M. Malavolti,A. Brandi,A. Salvini,D. Giomi RSC Adv., 2015,5, 77341-77347
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Amanda Laura Ibiapino,Rafael Cardoso Seiceira,Altivo Pitaluga, Jr.,Antonio Carlos Trindade,Fabio Furlan Ferreira CrystEngComm, 2014,16, 8555-8562
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Joseph F. Parker,Christopher N. Chervin,Eric S. Nelson,Debra R. Rolison,Jeffrey W. Long Energy Environ. Sci., 2014,7, 1117-1124
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Yunpeng Huang,Yue-E Miao,Longsheng Zhang,Weng Weei Tjiu,Jisheng Pan,Tianxi Liu Nanoscale, 2014,6, 10673-10679
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Dan Zhou,Yanhui Liu,Bingjun Shen,Xinle Zhao,Ying Xu,Jian Tian Phys. Chem. Chem. Phys., 2016,18, 7927-7931
Additional information on 1-[3,5-Bis(trifluoromethyl)phenyl]cyclopentanecarbonitrile
Comprehensive Overview of 1-[3,5-Bis(trifluoromethyl)phenyl]cyclopentanecarbonitrile (CAS No. 162781-04-6)
1-[3,5-Bis(trifluoromethyl)phenyl]cyclopentanecarbonitrile (CAS No. 162781-04-6) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and advanced material science. This compound, characterized by its unique trifluoromethyl groups and cyclopentanecarbonitrile backbone, exhibits remarkable chemical properties that make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the development of novel therapeutic agents and high-performance materials.
The molecular structure of 1-[3,5-Bis(trifluoromethyl)phenyl]cyclopentanecarbonitrile features a cyclopentane ring fused with a carbonitrile group, further substituted with two trifluoromethyl groups at the 3 and 5 positions of the phenyl ring. This configuration imparts exceptional stability and reactivity, making it a versatile building block for complex organic syntheses. The presence of trifluoromethyl groups is particularly noteworthy, as these moieties are known to enhance the lipophilicity and metabolic stability of molecules, a property highly sought after in drug discovery and development.
In recent years, the demand for fluorinated compounds like 1-[3,5-Bis(trifluoromethyl)phenyl]cyclopentanecarbonitrile has surged, driven by their applications in pharmaceutical intermediates and agrochemical formulations. The compound's ability to act as a precursor for biologically active molecules has positioned it as a critical component in the synthesis of small-molecule drugs targeting various diseases. Additionally, its role in the development of advanced materials, such as liquid crystals and polymers, has further expanded its industrial relevance.
One of the most frequently asked questions about 1-[3,5-Bis(trifluoromethyl)phenyl]cyclopentanecarbonitrile revolves around its synthesis and purification methods. The compound is typically synthesized through multi-step organic reactions, including Friedel-Crafts alkylation and nitrile formation, followed by rigorous purification to achieve high purity levels. Researchers often employ techniques like column chromatography and recrystallization to isolate the desired product, ensuring its suitability for further applications.
The growing interest in sustainable chemistry and green synthesis has also influenced the study of 1-[3,5-Bis(trifluoromethyl)phenyl]cyclopentanecarbonitrile. Scientists are exploring eco-friendly alternatives for its production, such as catalytic methods that minimize waste and reduce energy consumption. This aligns with the broader industry trend toward environmentally friendly chemical processes, a topic that resonates strongly with today's environmentally conscious stakeholders.
Another area of exploration is the compound's potential in catalysis and ligand design. The trifluoromethyl groups can significantly influence the electronic properties of metal complexes, making 1-[3,5-Bis(trifluoromethyl)phenyl]cyclopentanecarbonitrile a candidate for designing novel catalysts used in asymmetric synthesis. This application is particularly relevant in the context of chiral chemistry, where precision and efficiency are paramount.
From a commercial perspective, the global market for 1-[3,5-Bis(trifluoromethyl)phenyl]cyclopentanecarbonitrile is expected to grow steadily, driven by its expanding applications in life sciences and material engineering. Companies specializing in fine chemicals and custom synthesis are actively investing in scaling up its production to meet the rising demand. Furthermore, the compound's compatibility with high-throughput screening technologies makes it a valuable asset in modern drug discovery pipelines.
In conclusion, 1-[3,5-Bis(trifluoromethyl)phenyl]cyclopentanecarbonitrile (CAS No. 162781-04-6) stands out as a multifaceted compound with broad utility across multiple scientific disciplines. Its unique structural features, combined with its applicability in cutting-edge research, underscore its importance in contemporary chemistry. As the scientific community continues to uncover new uses for this compound, its role in advancing innovative technologies and therapeutic solutions is poised to expand even further.
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